Cas no 81267-92-7 ( )

• Product name: &nbsp
• CAS No: 81267-92-7
• MF: C₁₀H₁₀F₁₅N₅S₅
• MW: 645.520946979523
• CID: 986578
• PubChem ID: 339699

  Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7,9-pentakis(trifluoromethylsulfanyl)-1,3,5,7,9-pentazecane
• DTXSID60320978
• NSC-367399
• 81267-92-7
• NSC367399
•  

• Inchi： InChI=1S/C10H10F15N5S5/c11-6(12,13)31-26-1-27(32-7(14,15)16)3-29(34-9(20,21)22)5-30(35-10(23,24)25)4-28(2-26)33-8(17,18)19/h1-5H2
• InChI Key： UONMWSOVDXTZNG-UHFFFAOYSA-N
• SMILES： C1N(CN(CN(CN(CN1SC(F)(F)F)SC(F)(F)F)SC(F)(F)F)SC(F)(F)F)SC(F)(F)F

Computed Properties

• Exact Mass: 644.9300236g/mol
• Monoisotopic Mass: 644.9300236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 143Ų